3-Chloro-5-phenylisothiazole-4-carboxylic acid
Overview
Description
3-Chloro-5-phenylisothiazole-4-carboxylic acid is a chemical compound with the molecular formula C10H6ClNO2S and a molecular weight of 239.68 . It is also known by other names such as 3-chloro-5-phenyl-1,2-thiazole-4-carboxylic acid, 3-Chloro-5-phenyl-4-isothiazolecarboxylic acid, and 4-Isothiazolecarboxylic acid, 3-chloro-5-phenyl- .
Synthesis Analysis
While specific synthesis methods for this compound were not found, a related compound, 3-Bromo-4-phenylisothiazole-5-carboxylic Acid, was synthesized from 3-bromo-4-phenylisothiazole-5-carboxamide and 3-bromoisothiazole-5-carboxamide with NaNO2 (4 equiv.), in TFA, at ca. 0 °C .Physical and Chemical Properties Analysis
The boiling point of this compound is predicted to be 283.1±40.0 °C. The compound has a predicted density of 1.480±0.06 g/cm3. Its pKa value is predicted to be 1.16±0.25 .Scientific Research Applications
Photophysical Properties and Singlet Oxygen Activation
Research on derivatives of thiazole carboxylates, similar to 3-Chloro-5-phenylisothiazole-4-carboxylic acid, has shown that these compounds exhibit significant photophysical properties. Studies on ethyl 3-phenylisothiazole-4-carboxylate, a closely related compound, have revealed notable fluorescence and absorption due to π→π* transitions, indicating their potential in photophysical applications. Additionally, these compounds have been identified as singlet-oxygen sensitizers, which is important for photo-oxidation processes (Amati et al., 2010).
Synthesis of Triazole-Based Scaffolds
The synthesis and development of triazole-based scaffolds for biologically active compounds have been explored using derivatives of carboxylic acids. In particular, the study of 5-amino-1,2,3-triazole-4-carboxylic acid has shown its suitability for the preparation of peptidomimetics and other active compounds, suggesting the potential for similar applications with this compound derivatives (Ferrini et al., 2015).
Suzuki Coupling Reactions
Research into coupling reactions, specifically the Suzuki coupling, has demonstrated the utility of thiazole carboxylates in organic synthesis. Studies involving 3,5-dichloroisothiazole-4-carbonitrile, which is structurally related to this compound, have shown efficient regiospecific coupling with aryl- and methylboronic acids, leading to diverse organic compounds (Christoforou et al., 2003).
Nonlinear Optical Materials
Studies on N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, which share a similar structural motif with this compound, have revealed their potential as nonlinear optical (NLO) materials. These compounds exhibited significant optical nonlinearity, indicating their potential in optical limiting applications (Chandrakantha et al., 2013).
Properties
IUPAC Name |
3-chloro-5-phenyl-1,2-thiazole-4-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClNO2S/c11-9-7(10(13)14)8(15-12-9)6-4-2-1-3-5-6/h1-5H,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBIDVVAOYSPDTL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C(=NS2)Cl)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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